Cas no 1207058-72-7 (N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide)

• Product Name: N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide
• CAS No: 1207058-72-7
• MF: C₂₇H₂₁N₃O₄S
• MW: 483.538345098495
• CID: 5394440
• Update Time: 2025-11-01

N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[[[4-(4-Methoxyphenyl)-3-(1H-pyrrol-1-yl)-2-thienyl]carbonyl]amino]phenyl]-2-furancarboxamide
• N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide

• Inchi： 1S/C27H21N3O4S/c1-33-21-12-6-18(7-13-21)22-17-35-25(24(22)30-14-2-3-15-30)27(32)29-20-10-8-19(9-11-20)28-26(31)23-5-4-16-34-23/h2-17H,1H3,(H,28,31)(H,29,32)
• InChI Key： VHJLHZYRICWIIY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(NC(C2SC=C(C3=CC=C(OC)C=C3)C=2N2C=CC=C2)=O)C=C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.6±50.0 °C(Predicted)
• pka: 10.47±0.70(Predicted)

Additional information on N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide

Comprehensive Overview of N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide (CAS 1207058-72-7)

N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide (CAS 1207058-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural framework combining thiophene, furan, and pyrrole moieties, which are critical for its potential applications in drug discovery and functional materials. Researchers are particularly interested in its structure-activity relationship (SAR), as it may offer insights into designing novel therapeutics for inflammation and metabolic disorders.

The compound's CAS number 1207058-72-7 serves as a universal identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its IUPAC name reflects the intricate bonding patterns, including the 4-methoxyphenyl group and the 1H-pyrrol-1-yl substituent, which contribute to its electronic and steric properties. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases. This aligns with trending searches such as "kinase inhibitors for cancer treatment" and "small molecule drug design."

From a synthetic chemistry perspective, N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide exemplifies advancements in heterocyclic chemistry. The incorporation of furan-2-carboxamide and thiophene-2-amido groups enhances its stability and bioavailability, addressing common challenges in drug development. These attributes resonate with queries like "improving drug bioavailability" and "heterocyclic compounds in medicine," which dominate academic and industrial discussions.

In materials science, this compound's conjugated system (due to alternating single and double bonds) suggests utility in organic electronics, such as OLEDs or sensors. Researchers exploring "organic semiconductors" or "π-conjugated molecules" frequently investigate similar structures. Its methoxy group further modulates solubility, a key factor in processing thin films—a topic gaining traction in renewable energy forums.

Quality control and analytical characterization of CAS 1207058-72-7 rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and batch consistency, critical for reproducibility in preclinical studies. Laboratories often search for "HPLC protocols for heterocycles" or "NMR interpretation of aromatic systems," underscoring the need for detailed analytical data.

Environmental and safety profiles of this compound are also under scrutiny, reflecting broader concerns about green chemistry. Its synthesis routes are being optimized to reduce hazardous byproducts, aligning with searches like "sustainable synthetic routes" and "benign solvents in organic synthesis." Such efforts highlight the intersection of innovation and environmental responsibility.

In summary, N-{4-[4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-amido]phenyl}furan-2-carboxamide (CAS 1207058-72-7) represents a multifaceted molecule with promising applications across disciplines. Its design leverages cutting-edge medicinal chemistry principles while addressing contemporary challenges in materials science and sustainability—making it a compelling subject for ongoing research.